- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Baoji Haoxiang Bio-technology Co.Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Camptothecins
Camptothecins are a class of natural products derived from the plant Camptotheca acuminata, commonly known as喜树。These compounds exhibit potent anti-cancer activity, particularly against certain types of tumors such as colorectal cancer and ovarian cancer. Structurally, camptothecins contain a unique 10-membered macrocyclic lactone ring linked to a purine moiety, which is crucial for their biological activity.
The primary mechanism of action involves the inhibition of topoisomerase I, an enzyme essential for DNA replication and repair processes in rapidly dividing cells. This leads to cell cycle arrest and ultimately apoptosis in cancer cells. Due to their specificity towards tumor cells, camptothecins have been developed into clinical drugs such as irinotecan and topotecan.
In addition to their therapeutic potential, research on camptothecins continues to explore their role in targeted drug delivery systems and the development of more potent derivatives with reduced toxicity. Their unique structure and biological activity make them valuable tools for both cancer treatment and scientific investigation in tumor biology.
-
Purification and Characterization of 4-Methyl-1,3-thiazole-5-carbaldehyde as a Key Intermediate in Biopharmaceutical SynthesisPurification and Characterization of 4-Methyl-1,3-thiazole-5-carbaldehyde as a Key Intermediate in Biopharmaceutical Synthesis Introduction to 4-Methyl-1,3-thiazole-5-carbaldehyde 4-Methyl-1,3-thiazole-5-carbaldehyde is a critical intermediate in the synthesis of various biopharmaceuticals and bioactive compounds. This compound belongs to the thiazole class, which has gained significant attention...
-
Multilingual Translation Expertise in Pharmaceutical and Biological Chemistry: Navigating Complex Terminology Across LanguagesMultilingual Translation Expertise in Pharmaceutical and Biological Chemistry: Navigating Complex Terminology Across Languages The field of pharmaceutical and biological chemistry is characterized by intricate terminology that demands precision and clarity. As global collaboration in scientific research intensifies, the need for accurate multilingual translation becomes increasingly critical. This...
-
Morpholinoethanesulfonic Acid: A Novel Chemical Entity in BiopharmaceuticalsMorpholinoethanesulfonic Acid: A Novel Chemical Entity in Biopharmaceuticals Introduction to Morpholinoethanesulfonic Acid Morpholinoethanesulfonic acid (ME SA) is a novel chemical entity that has garnered significant attention in the field of biopharmaceuticals. This compound combines the structural features of morpholine and ethanesulfonic acid, making it a versatile tool for various...
-
A Critical Review of Arctiin's Bioavailability and Pharmacokinetic Properties in Pharmaceutical FormulationsA Critical Review of Arctiin's Bioavailability and Pharmacokinetic Properties in Pharmaceutical Formulations Introduction to Arctiin: Arctiin, a bioactive compound derived from traditional herbal medicine, has garnered significant attention due to its potential therapeutic applications. However, its clinical translation is hindered by challenges related to bioavailability and pharmacokinetic...
-
Morpholinoethanesulfonic Acid: A Critical Reagent in Chemical Biopharmaceutical SynthesisMorpholinoethanesulfonic Acid: A Critical Reagent in Chemical Biopharmaceutical Synthesis Product Introduction Morpholinoethanesulfonic acid is a specialized chemical reagent that has found significant applications in the fields of chemistry and biomedicine. Known for its unique structural features, this compound serves as an essential tool in various chemical syntheses, particularly in peptide...
